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Compound of Interest

Compound Name: R892

cat. No.: B15575184

Objective: This guide provides a comparative analysis of the cross-reactivity of the protein
R892 with other related and unrelated proteins. The data presented here is essential for
researchers, scientists, and drug development professionals to assess the specificity and
potential off-target effects of antibodies and other reagents targeting R892.

Summary of Cross-Reactivity Data

The following table summarizes the binding affinity of an anti-R892 monoclonal antibody (Clone
1F8) to a panel of proteins, including R892 itself and other structurally similar or functionally
related proteins. The binding affinity is represented by the dissociation constant (KD), where a
lower value indicates a stronger interaction.

. . . Sequence ldentity Antibody Binding
Target Protein Protein Family

with R892 Affinity (KD, nM)
R892 ABC Transporter 100% 1.2
Protein A ABC Transporter 85% 250.6
Protein B ABC Transporter 2% 875.1
Protein C Kinase 15% >10,000
Protein D lon Channel 12% >10,000
Protein E Cytoskeletal 8% No significant binding
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Experimental Methodologies
Surface Plasmon Resonance (SPR) for Binding Affinity
Measurement

The binding kinetics and affinity of the anti-R892 monoclonal antibody (Clone 1F8) were
determined using a Biacore T200 system.

o Immobilization: Recombinant proteins (R892, Protein A, B, C, D, and E) were immobilized on
a CM5 sensor chip via amine coupling to achieve a density of approximately 2000 response
units (RU).

» Analyte Injection: The anti-R892 antibody was injected over the sensor surface at a series of
concentrations ranging from 0.1 nM to 500 nM.

o Data Analysis: The association and dissociation rates were monitored in real-time. The
resulting sensorgrams were fitted to a 1:1 Langmuir binding model to determine the
association rate constant (ka), dissociation rate constant (kd), and the equilibrium
dissociation constant (KD).

Visualizing R892 Cross-Reactivity

The following diagram illustrates the binding specificity of the anti-R892 antibody. The thickness
of the arrow corresponds to the strength of the binding interaction.
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Caption: Antibody binding affinity to R892 and other proteins.
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The experimental workflow for determining cross-reactivity using Surface Plasmon Resonance
(SPR) is outlined below.
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Caption: Workflow for SPR-based cross-reactivity testing.

 To cite this document: BenchChem. [Comparative Analysis of R892 Cross-Reactivity].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575184#cross-reactivity-of-r892-with-other-
proteins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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